Hydrosulfide

• CAS No.: 15035-72-0
• Molecular Formula: HS-
• Molecular Weight: 33.08 g/mol
• IUPAC Name: sulfanide
• InChI: InChI=1S/H2S/h1H2/p-1
• InChI Key: RWSOTUBLDIXVET-UHFFFAOYSA-M
• SMILES: [SH-]
• Synonyms: Sulfide (hs1-)

Description

Hydrosulfide (HS⁻) is the conjugate base of hydrogen sulfide (H₂S), a key signaling molecule in biological systems. HS⁻ participates in gasotransmission, modulates ion channels, and exhibits anti-inflammatory and antioxidant properties . Industrially, sodium this compound (NaHS) is widely used as a fast-releasing H₂S donor due to its rapid dissociation in aqueous solutions, producing HS⁻ and H₂S . Structurally, HS⁻ is a soft Lewis base, forming complexes with transition metals that differ significantly from thiolates (RS⁻), influencing its reactivity in bioinorganic and catalytic processes .

Preparation Methods

Synthetic Routes and Reaction Conditions: Hydrogen sulfide can be synthesized in the laboratory by treating ferrous sulfide with a strong acid, such as hydrochloric acid, in a Kipp generator. The reaction is as follows:

$$\text{FeS} + 2\text{HCl} \rightarrow \text{FeCl}_2 + \text{H}_2\text{S}$$FeS+2HCl→FeCl2​+H2​S

Another method involves the use of thioacetamide, which generates hydrogen sulfide upon hydrolysis:

$$\text{CH}_3\text{C(S)NH}_2 + \text{H}_2\text{O} \rightarrow \text{CH}_3\text{C(O)NH}_2 + \text{H}_2\text{S}$$CH3​C(S)NH2​+H2​O→CH3​C(O)NH2​+H2​S

Biological Activity

Hydrogen sulfide (H₂S), a gaseous signaling molecule, has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This article presents a detailed overview of the biological activity of H₂S, including its physiological roles, mechanisms of action, case studies, and research findings.

Physiological Roles of Hydrogen Sulfide

H₂S is recognized as an endogenous gasotransmitter involved in various physiological processes:

• Vascular Regulation : H₂S plays a crucial role in vasodilation, contributing to the regulation of blood pressure. Studies indicate that H₂S can widen blood vessels, thereby increasing blood flow without significantly raising vascular resistance .
• Neuroprotection : In the central nervous system (CNS), H₂S exhibits anti-inflammatory and antioxidant properties. It can modulate neuronal signaling pathways and protect against neurodegeneration .
• Metabolic Regulation : Recent research has highlighted H₂S's role in metabolism, particularly in lipid processing and mitochondrial function. It has been shown to influence fat metabolism in the liver, suggesting potential applications in treating obesity .

The biological effects of H₂S are mediated through several mechanisms:

• Persulfidation : H₂S can modify proteins via persulfidation, a post-translational modification that influences protein function. This process involves the addition of sulfur species to cysteine residues on proteins, altering their activity .
• Interaction with Ion Channels : H₂S interacts with various ion channels, including TRPA1 and NMDA receptors, facilitating calcium influx and neuronal excitability .
• Redox Regulation : H₂S modulates redox states within cells, influencing oxidative stress responses and cellular signaling pathways .

Occupational Exposure

A notable case study involved a worker exposed to high levels of H₂S at a waste treatment facility. The patient exhibited severe neurological symptoms following acute exposure, including confusion and convulsions. Treatment included dexamethasone for inflammation and supportive care. Remarkably, the patient recovered fully after comprehensive management . This case underscores both the toxic potential of H₂S and its complex interactions within biological systems.

Therapeutic Applications

Recent studies have explored the therapeutic potential of H₂S in metabolic diseases. For instance, a study conducted on mice demonstrated that delivering H₂S directly to mitochondria significantly reduced weight gain and fat accumulation in subjects fed a high-fat diet. This suggests that targeted H₂S therapies could be developed as innovative treatments for obesity and related metabolic disorders .

Research Findings

The following table summarizes key research findings related to the biological activity of hydrogen sulfide:

Study Focus	Key Findings	Source
Vascular Regulation	H₂S induces vasodilation in healthy adults; potential for hypertension treatment
Neuroprotection	Exhibits anti-inflammatory effects; protects neurons from oxidative stress
Metabolic Effects	Reduces weight gain in obese mice; regulates liver fat metabolism
Occupational Health	Case study highlights severe effects of acute exposure; emphasizes need for safety protocols

Scientific Research Applications

Medical Applications

1.1 Therapeutic Uses

Hydrogen sulfide has emerged as a potential therapeutic agent in treating various diseases due to its biological effects. It acts as a signaling molecule involved in numerous physiological processes, including:

• Cardiovascular Health : H₂S is known to induce vasodilation, which can help manage hypertension and improve blood flow. Research indicates that H₂S donors can mitigate oxidative stress and inflammation in cardiovascular diseases .
• Neurological Disorders : Studies suggest that H₂S may protect against neurodegenerative diseases by reducing oxidative damage and promoting cellular survival . Compounds like AP39 have shown promise in enhancing mitochondrial function, which is crucial for neuronal health .
• Inflammatory Conditions : H₂S has been identified as having anti-inflammatory properties, making it a candidate for treating conditions such as arthritis and inflammatory bowel disease .

1.2 Drug Delivery Systems

Hydrosulfide is also utilized in drug delivery systems, particularly liposomal formulations. These systems enhance the bioavailability of drugs while reducing side effects. Liposomes can encapsulate hydrophilic and hydrophobic drugs, improving their therapeutic efficacy and targeting capabilities .

Agricultural Applications

2.1 Stress Tolerance in Plants

Recent studies have highlighted the role of sodium this compound (NaHS), a donor of H₂S, in enhancing plant resilience to environmental stressors such as chilling and drought. For instance, research on passion fruit showed that NaHS application improved vegetative growth under chilling stress conditions . This suggests that H₂S can act as a signaling molecule that helps plants adapt to adverse environmental conditions.

Food Safety

3.1 Preservation Techniques

Hydrogen sulfide has been investigated for its potential in food preservation. It has been shown to prolong the shelf life of fresh-cut fruits by maintaining quality and reducing spoilage rates . Additionally, fluorescent probes based on H₂S have been developed for detecting spoilage indicators in food products, thereby enhancing food safety measures .

Environmental Applications

4.1 Waste Treatment

The conversion of hydrogen sulfide into less harmful substances is crucial in industrial waste management. The Fenton process has been effectively used to transform H₂S into sulfur compounds, aiding in the reduction of sulfur emissions from petroleum refineries and coal-fired power plants . This application not only mitigates environmental pollution but also recovers valuable sulfur for industrial use.

Summary Table of Applications

Application Area	Specific Uses	Key Benefits
Medical	Cardiovascular therapy, neuroprotection	Reduces oxidative stress, promotes vasodilation
	Anti-inflammatory treatments	Potential for managing chronic inflammation
Agricultural	Enhancing plant stress tolerance	Improves growth under adverse conditions
Food Safety	Preservation of fresh produce	Extends shelf life and maintains quality
	Detection of spoilage	Enhances food safety through monitoring
Environmental	Waste treatment	Reduces harmful emissions from industrial sources

Case Studies

• Cardiovascular Disease Management : A clinical study demonstrated that patients treated with H₂S donors showed significant improvements in vascular function compared to controls, highlighting the therapeutic potential of H₂S in cardiovascular health.
• Plant Stress Tolerance : Research involving NaHS application on crops indicated enhanced growth metrics under stress conditions, reinforcing the role of H₂S as a signaling molecule for plant resilience.

Q & A

Basic Research Questions

Q. What are the established methodologies for detecting and quantifying endogenous hydrogen sulfide (H₂S) in biological systems, and what are their limitations?

• Methodological Answer: Common techniques include colorimetric assays (e.g., methylene blue method), gas chromatography, and fluorescence-based probes (e.g., SF7-AM). Limitations include interference from thiol-containing compounds, low sensitivity in dynamic physiological ranges, and instability of H₂S in aqueous environments. Calibration with standardized controls and validation via orthogonal methods (e.g., LC-MS) are critical .

Q. What safety protocols are critical when handling sodium hydrosulfide in laboratory settings to prevent spontaneous combustion and H₂S exposure?

• Methodological Answer: Use inert atmospheres (e.g., nitrogen gloveboxes) to prevent oxidation, store solids in airtight containers with desiccants, and employ PPE such as neoprene gloves and Tychem® suits. Continuous H₂S gas monitors and fume hoods are essential to mitigate inhalation risks. Emergency protocols for pulmonary edema (e.g., oxygen therapy) must be in place .

Q. How should researchers design in vitro experiments to study H₂S signaling pathways while minimizing exogenous sulfide contamination?

• Methodological Answer: Use sulfide-free buffers (e.g., treated with metal chelators), validate reagent purity via ion chromatography, and incorporate inhibitors of endogenous H₂S production (e.g., PPG for CSE inhibition). Control experiments with scrambled siRNA or knockout cell lines can isolate specific pathway effects .

Q. What standardized protocols exist for measuring sulfide concentrations in environmental or biochemical samples, and how do they differ in sensitivity?

• Methodological Answer: Ion-selective electrodes (ISE) offer real-time detection but lack specificity. Spectrophotometric methods (e.g., Cline assay) are cost-effective but require sample pre-treatment. Advanced methods like HPLC with fluorescence detection provide higher sensitivity (nM range) but demand specialized equipment .

Advanced Research Questions

Q. How can researchers reconcile contradictory findings on the pro-inflammatory versus anti-inflammatory effects of H₂S in immune response studies?

• Methodological Answer: Systematically vary experimental parameters such as H₂S concentration (nM vs. µM), exposure duration, and model systems (e.g., primary macrophages vs. immortalized cell lines). Meta-analyses of dose-response curves and single-cell RNA sequencing can identify context-dependent signaling nodes .

Q. What interdisciplinary approaches are effective in elucidating the role of this compound in cross-kingdom signaling (e.g., plant-microbe interactions)?

• Methodological Answer: Combine transcriptomics (RNA-seq) of host organisms with microbial community profiling (16S rRNA sequencing) under controlled H₂S environments. Isotope tracing (e.g., ³⁴S-labeled H₂S) can track metabolic flux in symbiosis models .

Q. What methodologies optimize this compound-based scrubbing systems for NOx removal, considering reaction kinetics and mass-transfer limitations?

• Methodological Answer: Use computational fluid dynamics (CFD) to model gas-liquid interfaces in scrubbers. Experimental validation with varying turbulence promoters (e.g., packed beds) and alkaline solution ratios (NaHS/NaOH) can enhance mass-transfer coefficients. In situ pH monitoring ensures optimal sulfide speciation for NOx reduction .

Q. How can machine learning address gaps in predicting H₂S-mediated protein sulfhydration sites across proteomes?

• Methodological Answer: Train neural networks on curated datasets of known sulfhydrated peptides (e.g., using biotin switch assay data). Feature engineering should include cysteine solvent accessibility, local electrostatic potentials, and evolutionary conservation scores. Cross-validation with experimental mutagenesis is essential .

Q. What strategies mitigate artifacts in longitudinal studies of H₂S donor compounds (e.g., GYY4137) due to off-target reactivity or metabolite interference?

• Methodological Answer: Employ stable isotope-labeled donors (e.g., deuterated GYY4137) for precise tracking via mass spectrometry. Parallel use of genetic knockouts (e.g., CSE⁻/⁻ mice) and pharmacological inhibitors can dissect donor-specific effects from endogenous H₂S .

Q. How do researchers validate the ecological impact of this compound leakage in aquatic systems, balancing laboratory toxicity assays with field data?

• Methodological Answer: Conduct microcosm experiments simulating eutrophic conditions to measure H₂S thresholds for species mortality. Pair with environmental DNA (eDNA) metabarcoding in contaminated sites to assess biodiversity loss. Bayesian modeling integrates lab-field discrepancies .

Q. Methodological Considerations Table

Research Focus	Key Techniques	Critical Parameters	References
H₂S Detection in Biology	Fluorescence probes, LC-MS	Sensitivity (nM range), specificity
Sodium this compound Safety	Gas monitoring, inert storage	H₂S ppm thresholds, combustion triggers
NOx Scrubbing Optimization	CFD modeling, turbulence promoters	Mass-transfer coefficients, pH control
Protein Sulfhydration	Biotin switch assay, machine learning	Cysteine accessibility, evolutionary conservation

Comparison with Similar Compounds

Comparison with Similar Compounds

Hydrogen Sulfide (H₂S) Donors

HS⁻ is directly linked to H₂S, which is released from donors like NaHS, sodium sulfide (Na₂S), and slow-releasing compounds such as GYY4137 and AP38. Key differences include:

Compound	Release Kinetics	Half-Life (Biological Fluids)	Applications	References
NaHS	Immediate release	Seconds to minutes	Acute studies, renal ischemia models
GYY4137	Slow, sustained	Hours	Chronic disease models
AP39	Mitochondria-targeted	Hours	Neuroprotection, oxidative stress
Na₂S	Rapid release	Seconds to minutes	Cardiovascular research

Key Findings :

• NaHS and Na₂S cause transient H₂S spikes, limiting their utility in long-term studies. Slow donors like GYY4137 mimic physiological H₂S levels more effectively .
• Mitochondria-targeted donors (e.g., AP39) enhance therapeutic efficacy by localizing H₂S release, reducing off-target effects .

Hofmeister Series Anions

HS⁻ exhibits unique behavior among anions in the Hofmeister series, which ranks ions by their ability to salt out proteins. Computational and experimental data place HS⁻ between bromide (Br⁻) and chloride (Cl⁻), a rare placement that underscores its intermediate chaotropicity .

Anion	Hofmeister Rank (Chaotropicity)	Notable Interactions
I⁻	Most chaotropic	Disrupts hydrophobic interactions
Br⁻	Moderate	Weak protein stabilization
HS⁻	Between Br⁻ and Cl⁻	Unique C–H···S hydrogen bonding
Cl⁻	Less chaotropic	Stabilizes protein structures

Implications : HS⁻’s intermediate position suggests it balances destabilizing and stabilizing effects, relevant in enzymatic and transmembrane transport studies .

Sulfur-Containing Ligands in Coordination Chemistry

Compared to thiolates (RS⁻) and sulfides (S²⁻), HS⁻ forms distinct transition metal complexes with applications in catalysis and bioinorganic chemistry:

Ligand	Bonding Mode	Example Complexes	Reactivity
HS⁻	Terminal or bridging	[Fe(HS)(CO)₃]⁻	Participates in H₂S transfer
RS⁻ (Thiolates)	Monodentate	[Cu(SC₆H₅)₂]	Oxidative coupling reactions
S²⁻ (Sulfide)	Bridging or terminal	[MoS₄]²⁻	Catalytic hydrodesulfurization

Key Insights :

• HS⁻ complexes are understudied but critical in modeling biological H₂S interactions (e.g., nitrogenase enzymes) .
• HS⁻’s labile nature enables reversible binding in synthetic receptors, such as bis(ethynylaniline) derivatives (Kₐ = 90,300 M⁻¹), outperforming pyridine-based hosts .

Sulfane Sulfur Compounds

Sulfane sulfurs (e.g., persulfides, polysulfides) differ from HS⁻ by containing zero-valent sulfur atoms. These compounds release H₂S under reducing conditions:

Compound	Structure	H₂S Release Mechanism	Stability
HS⁻	HS⁻	Direct dissociation	pH-dependent
GYY4137	O=C(NH₂)₂-S-S-CO₂	Hydrolysis	Hours in solution
Benzyl trisulfide	Ph-S-S-S-Ph	Thiol-mediated reduction	Air-sensitive

Applications: Sulfane sulfurs are used in fluorescent probes (e.g., SSP4) for real-time H₂S detection, whereas HS⁻ donors like NaHS are preferred for acute studies .

Industrial Alkali Hydrosulfides

NaHS shares similarities with potassium hydrosulfide (KHS) and sodium sulfide (Na₂S) but differs in solubility and applications:

Property	NaHS	KHS	Na₂S
Solubility in H₂O	500 g/L (20°C)	1200 g/L (20°C)	186 g/L (20°C)
Melting Point	350°C	455°C	1180°C
Industrial Use	Copper mining	Organic synthesis	Pulp and paper
Flammability	High (flammable)	Moderate	Low

Key Points :

• NaHS’s higher solubility in organic solvents makes it preferable in flotation processes over Na₂S .
• Polymorphism: NaHS forms hydrates (e.g., NaSH·2H₂O), unlike KHS, which exhibits simpler crystalline behavior .

Synthesis routes and methods

Procedure details

The formic acid is also neutralized by ammonia, to make ammonium formate as another wastewater constituent. The acidic gases carbon dioxide and hydrogen sulfide are also components of the syngas, but are not very water soluble. Most of the remaining ammonia in the gasification wastewater which is not neutralized by chloride or formate reacts as the ammonium ion with the anionic forms of the acid gases carbon dioxide and hydrogen sulfide to form bicarbonate or carbonate depending on the pH, and bisulfide.